Cas no 2249658-48-6 (5-{methyl(1H-pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride)

• Product Name: 5-{methyl(1H-pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride
• CAS No: 2249658-48-6
• MF: C₁₀H₁₁FN₄O₃S
• MW: 286.282743692398
• CID: 5412413
• PubChem ID: 164631507
• Update Time: 2025-11-07

5-{methyl(1H-pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2249658-48-6
• EN300-26593466
• Z3488601050
• 5-{methyl[(1H-pyrazol-3-yl)methyl]carbamoyl}-1H-pyrrole-3-sulfonyl fluoride
• CHEMBL4912997
• 5-[[Methyl(1H-pyrazol-3-ylmethyl)amino]carbonyl]-1H-pyrrole-3-sulfonyl fluoride
• 5-{methyl(1H-pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride

• Inchi： 1S/C10H11FN4O3S/c1-15(6-7-2-3-13-14-7)10(16)9-4-8(5-12-9)19(11,17)18/h2-5,12H,6H2,1H3,(H,13,14)
• InChI Key： JSCJUNJVVRACDB-UHFFFAOYSA-N
• SMILES： N1C(C(N(C)CC2C=CNN=2)=O)=CC(S(F)(=O)=O)=C1

Computed Properties

• Exact Mass: 286.05358956g/mol
• Monoisotopic Mass: 286.05358956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.3±55.0 °C(Predicted)
• pka: 12.30±0.50(Predicted)

Additional information on 5-{methyl(1H-pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride

5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride: A Comprehensive Overview

5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride, also known by its CAS number 2249658-48-6, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring, a sulfonyl fluoride group, and a methylpyrazole moiety. The combination of these functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensation reactions, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, ensuring scalability and cost-effectiveness for industrial applications.

One of the most notable aspects of 5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride is its reactivity under different chemical conditions. The sulfonyl fluoride group is highly reactive and can undergo nucleophilic attacks, making it an excellent electrophile in organic synthesis. This property has been exploited in the development of novel bioactive molecules, including potential drug candidates for treating various diseases.

In the field of materials science, this compound has shown promise as a building block for constructing advanced polymers and hybrid materials. Its ability to form covalent bonds with other functional groups allows for the creation of materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. Recent studies have demonstrated its utility in synthesizing stimuli-responsive materials, which can change their properties in response to external stimuli like temperature or pH changes.

The methylpyrazole moiety in the molecule contributes to its aromaticity and electronic properties, making it an interesting candidate for applications in electronics and optoelectronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its electronic characteristics could enhance device performance.

From a pharmacological perspective, 5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride has been studied for its potential as an enzyme inhibitor or receptor antagonist. Its structure suggests that it could interact with specific biological targets, making it a valuable lead compound for drug discovery efforts. Recent computational studies have provided insights into its binding affinity and selectivity towards certain proteins, paving the way for further experimental validation.

In terms of environmental considerations, the compound's stability and biodegradability are critical factors for its safe use in industrial and biomedical applications. Studies have shown that under certain conditions, the compound can undergo hydrolysis or enzymatic degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing ecological risks.

The versatility of 5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride continues to attract attention from researchers across multiple disciplines. Its unique combination of functional groups offers opportunities for innovation in areas such as catalysis, materials science, and biotechnology. As new applications are discovered and explored, this compound is expected to play an increasingly important role in advancing modern chemistry.

In conclusion, CAS No 2249658-48-6, or 5-{Methyl(1H-Pyrazol-3-yl)methylcarbamoyl}-1H-pyrrole-3-sulfonyl fluoride, represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. With ongoing research uncovering new properties and uses, this compound stands at the forefront of chemical innovation.